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For Researchers, Scientists, and Professionals in Earth and Material Sciences

This technical guide provides a comprehensive overview of the trace element geochemistry of

mantle olivine, a critical mineral for understanding the Earth's upper mantle composition,

evolution, and dynamics. By examining the distribution and behavior of trace elements within

olivine, researchers can decipher complex petrogenetic processes, including partial melting,

melt-rock interaction, and mantle metasomatism. This document details the analytical

techniques used to measure trace elements in olivine, presents key quantitative data on their

concentrations and behavior, and illustrates the underlying geochemical processes.

Core Concepts in Olivine Trace Element
Geochemistry
Olivine, with the general formula (Mg,Fe)₂SiO₄, is the most abundant mineral in the Earth's

upper mantle. While its major components are magnesium, iron, and silica, it incorporates a

wide variety of other elements in trace amounts (typically in the parts-per-million or ppm range).

The concentrations of these trace elements are governed by the principles of partitioning and

diffusion, providing a rich dataset for petrological and volcanological studies.[1]

Partitioning describes the distribution of a trace element between olivine and the silicate melt

from which it crystallizes. This is quantified by the partition coefficient (D), which is the ratio of

the concentration of an element in olivine to its concentration in the melt. Elements with D > 1

are considered "compatible" and are preferentially incorporated into the olivine structure, while
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those with D < 1 are "incompatible" and remain in the melt. The partitioning of trace elements is

influenced by factors such as temperature, pressure, melt composition, and oxygen fugacity.[2]

[3][4][5][6]

Diffusion refers to the movement of elements within the olivine crystal lattice at high

temperatures. The rate of diffusion varies for different elements and is highly dependent on

temperature and the crystallographic orientation.[7][8][9] This process is crucial for

understanding the timescales of magmatic events, as it can modify the original trace element

zoning within olivine crystals.[1][8][9]

Analytical Techniques for Trace Element Analysis in
Olivine
The precise measurement of trace element concentrations in olivine requires sophisticated

analytical techniques capable of high spatial resolution and low detection limits. The primary

methods employed are Electron Probe Microanalysis (EPMA), Secondary Ion Mass

Spectrometry (SIMS), and Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-

ICP-MS).

Experimental Protocols
Electron Probe Microanalysis (EPMA): This technique is well-suited for measuring the

concentrations of minor and some trace elements with relatively higher abundances.

Sample Preparation: Olivine grains are mounted in epoxy and polished to a smooth, flat

surface.

Instrumentation: A focused beam of electrons is directed at the sample, causing the emission

of X-rays with characteristic wavelengths for each element.

Measurement: The intensity of the emitted X-rays is compared to that of a known standard to

determine the element's concentration. For trace elements like Al, Ca, and Cr, high beam

currents (e.g., 300 nA) and accelerating voltages (e.g., 20 kV) are used to enhance the

signal.[10]

Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS): This is a powerful

and widely used technique for in-situ measurement of a broad range of trace elements at very
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low concentrations.

Sample Preparation: Polished thick sections or grain mounts of olivine are used.

Instrumentation: A high-energy laser beam is focused on the sample surface, ablating a

small amount of material. The ablated material is transported by an inert gas stream into an

inductively coupled plasma, where it is ionized. The ions are then passed into a mass

spectrometer, which separates them based on their mass-to-charge ratio.

Measurement: The detector counts the ions for each mass, and these counts are converted

to concentrations using external calibration standards. Matrix-matched standards (i.e.,

olivine standards with known trace element concentrations) are crucial for accurate results

to account for potential downhole fractionation effects.[10][11] Beam sizes typically range

from 70 to 100 µm.[10]

Secondary Ion Mass Spectrometry (SIMS): This technique offers very high sensitivity and is

particularly useful for analyzing light elements and for high-resolution depth profiling.

Sample Preparation: Similar to EPMA and LA-ICP-MS, samples must be highly polished.

Instrumentation: A primary ion beam (e.g., O⁻, Cs⁺) is focused on the sample surface,

sputtering secondary ions from the sample. These secondary ions are then accelerated into

a mass spectrometer.

Measurement: The intensity of the secondary ion beam for each mass is measured and

converted to concentration using standards. SIMS analysis is often used in conjunction with

EPMA for a comprehensive characterization of trace elements.[3]

Quantitative Data: Trace Element Concentrations in
Mantle Olivine
The trace element composition of mantle olivine varies significantly depending on the tectonic

setting and the petrogenetic processes it has undergone. The following tables summarize

typical trace element concentrations in olivine from different mantle-derived rocks.

Table 1: Trace Element Concentrations in Olivine from Mantle Xenoliths (ppm)
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Element Garnet Peridotite Spinel Peridotite

Ni 2610 - 3336 Varies with Fo content

Mn 554 - 1483 Higher than Garnet Peridotite

Co Varies with Fo content Higher than Garnet Peridotite

Zn Varies with Fo content Higher than Ophiolitic Olivine

Ca < 732 -

Cr < 300 -

Al < 300 -

Li < 10 -

V > 2 -

Sc < 10 -

Data compiled from[12].

Table 2: Trace Element Concentrations in Olivine from Ophiolites and Layered Intrusions

(ppm)
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Element Ophiolitic Peridotites Layered Intrusions

Ni Varies with Fo content 1999 - 3345

Mn - 1187 - 2174

Co - 102 - 209

Zn - 16 - 86

Ca - 71 - 631

Ti - 5 - 62

P - 9 - 201

Cr - < 100

Al - < 100

Li - < 7

V < 2 < 4

Sc - 2 - 6

Data compiled from[12].

Geochemical Processes and Workflows
The trace element composition of mantle olivine provides a window into various geochemical

processes occurring within the Earth's mantle. The following diagrams illustrate some of these

key processes and analytical workflows.
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Analytical Workflow for Olivine Geochemistry

The diagram above illustrates a typical workflow for the geochemical analysis of trace elements

in mantle olivine, from sample preparation to data interpretation.

Mantle Peridotite
(Olivine + Pyroxene + ...)

Partial Melt
(Enriched in Incompatible Elements)

Decompression or Flux Melting

Residual Mantle
(Depleted in Incompatible Elements)

Olivine with high Ni/Co, Ni/Mn

Melt Extraction

Click to download full resolution via product page

Partial Melting Process in the Mantle

This diagram shows how partial melting of mantle peridotite leads to the formation of a silicate

melt and a residual solid. Trace elements are partitioned between the melt and the residual

minerals, including olivine, leading to distinct geochemical signatures.[12]
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Melt-Rock Interaction (Metasomatism)

This diagram illustrates the process of melt-rock interaction, or metasomatism, where a

migrating melt interacts with and alters the chemical composition of the surrounding mantle

rock. This process can significantly modify the trace element composition of olivine.[12]

Applications in Earth Sciences
The study of trace elements in mantle olivine has numerous applications in the Earth sciences:

Tracing Mantle Depletion and Enrichment: The concentrations of certain trace elements in

olivine can be used to trace the history of depletion through partial melting and subsequent

enrichment through metasomatism.[13]

Discriminating Tectonic Settings: Olivine from different tectonic settings, such as mid-ocean

ridges, subduction zones, and continental rifts, often exhibits distinct trace element

signatures.[12][14] For example, V and Sc contents can help distinguish between continental

and oceanic lithospheric mantle.[12]

Geothermobarometry: The partitioning of certain elements between olivine and other mantle

minerals (e.g., spinel, pyroxene) is temperature and pressure dependent, allowing for the

estimation of the conditions of mantle equilibration.[13][15][16]

Mineral Exploration: The trace element composition of olivine can be used as an indicator

for the presence of certain types of ore deposits, such as chromite and nickel sulfides.[12]

In conclusion, the trace element geochemistry of mantle olivine is a powerful tool for

investigating the processes that shape the Earth's mantle. Through the application of advanced
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analytical techniques and a thorough understanding of geochemical principles, researchers can

continue to unravel the complex history recorded within this ubiquitous mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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